4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime

• IUPAC Name: (E)-1-(4-tert-butylsulfanyl-3-nitrophenyl)-N-[(2,6-dichlorophenyl)methoxy]methanimine
• InChI: InChI=1S/C18H18Cl2N2O3S/c1-18(2,3)26-17-8-7-12(9-16(17)22(23)24)10-21-25-11-13-14(19)5-4-6-15(13)20/h4-10H,11H2,1-3H3/b21-10+
• InChI Key: RLFABYVZOYLBSZ-UFFVCSGVSA-N
• Canonical SMILES: CC(C)(C)SC1=C(C=C(C=C1)C=NOCC2=C(C=CC=C2Cl)Cl)[N+](=O)[O-]
• Isomeric SMILES: CC(C)(C)SC1=C(C=C(C=C1)/C=N/OCC2=C(C=CC=C2Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C18H18Cl2N2O3S
• Molecular Weight: 413.3 g/mol
• CAS No.: 303996-35-2

Description

4-(tert-Butylsulfanyl)-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime is a nitroaromatic oxime derivative characterized by a tert-butylsulfanyl substituent at the 4-position of the benzaldehyde core and an O-(2,6-dichlorobenzyl)oxime moiety.

Biological Activity

4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime is a complex organic compound notable for its diverse biological activities and potential applications in medicinal chemistry and material science. This article explores the biological activity of this compound, focusing on its mechanisms of action, biochemical interactions, and relevant case studies.

Structure

The compound features several functional groups:

• Nitro group : Contributes to reactivity and potential biological activity.
• Sulfanyl group : May participate in redox reactions.
• Oxime ether : Involved in hydrogen bonding with biological macromolecules.

Chemical Formula

• Molecular Formula : C18H18Cl2N2O3S
• Molecular Weight : 413.32 g/mol
• Purity : >90% .

The biological activity of 4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The nitro group can undergo bioreduction, leading to the formation of reactive intermediates that may inhibit enzyme activity.
• Cellular Interaction : The oxime ether moiety can form hydrogen bonds with proteins or nucleic acids, potentially influencing cellular signaling pathways.

Case Studies

• Anticancer Activity : A study demonstrated that compounds similar to 4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime exhibited cytotoxic effects on cancer cell lines by disrupting DNA synthesis. The nitro group was identified as a critical feature for inducing apoptosis in these cells .
• Antimicrobial Properties : Research indicated that derivatives of this compound showed significant antimicrobial activity against various bacterial strains. The presence of the chlorobenzyl group enhanced lipophilicity, improving membrane penetration and efficacy .

Comparative Analysis with Similar Compounds

Compound Name	Key Differences	Biological Activity
4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde oxime	Lacks the 2,6-dichlorobenzyl group	Reduced efficacy in enzyme inhibition
4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-(benzyl)oxime	Benzyl group instead of 2,6-dichlorobenzyl	Lower lipophilicity and reduced antimicrobial activity

The unique presence of the 2,6-dichlorobenzyl group in the compound enhances its biological properties compared to similar structures, making it a promising candidate for further research .

Synthesis and Optimization

The synthesis of 4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime typically involves:

• Nitration of 4-(tert-butylsulfanyl)benzaldehyde.
• Formation of the oxime through reaction with hydroxylamine.
• Conversion to oxime ether via reaction with 2,6-dichlorobenzyl chloride under basic conditions .

Reaction Pathways

The compound can undergo various chemical reactions:

• Oxidation : Sulfanyl group can be oxidized to sulfoxide or sulfone.
• Reduction : Nitro group can be reduced to an amine.
• Substitution : Oxime ether can participate in nucleophilic substitution reactions .

Comparison with Similar Compounds

Table 1: Structural and Commercial Comparison of Analogs

Compound Name	Substituent on Benzaldehyde	Molecular Formula	Molecular Weight (g/mol)	Supplier	Availability	Purity
Target Compound	4-(tert-butylsulfanyl)	Not reported	Not reported	N/A	N/A	N/A
4-[(4-Chlorobenzyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime	4-(4-chlorobenzylsulfanyl)	C₂₁H₁₅Cl₃N₂O₃S	481.78	Leap Chem Co., Ltd.	Available	Unspecified
4-[(2-Chlorobenzyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-(2,6-dichlorobenzyl)oxime	4-(2-chlorobenzylsulfanyl)	Not reported	Not reported	CymitQuimica	Discontinued	≥95%
3-(5-Bromo-6-methoxy-2-naphthyl)-2-methyl-3-oxopropanal O-(2,6-dichlorobenzyl)oxime	Naphthyl-bromo-methoxy	C₂₂H₁₇BrCl₂N₂O₃	Not reported	AK Scientific, Inc.	Available (R&D only)	Unspecified

Key Observations:

Substituent Effects: The tert-butylsulfanyl group in the target compound is bulkier and more lipophilic than the chlorobenzylsulfanyl groups in analogs . This may enhance membrane permeability in biological systems but could reduce solubility in polar solvents. The naphthyl-bromo-methoxy analog diverges significantly, with a polycyclic aromatic system that may enhance UV absorption or binding affinity in drug discovery contexts.

Commercial Availability :

• Chlorobenzylsulfanyl derivatives show mixed availability: the 4-chloro variant is actively supplied by Leap Chem Co., while the 2-chloro analog is discontinued, possibly due to synthetic challenges or low demand.
• The naphthyl-based compound is restricted to research use, suggesting specialized applications or safety concerns.

Research and Development Implications

• Synthetic Utility : The O-(2,6-dichlorobenzyl)oxime moiety is common across all compounds, indicating its stability and versatility as a protecting group or directing agent in organic synthesis.
• Biological Potential: Nitroaromatic compounds are often investigated for antimicrobial or antiparasitic activity. The discontinued 2-chlorobenzyl variant may have faced efficacy or toxicity issues, whereas the tert-butyl analog’s lipophilicity could improve pharmacokinetics.
• Thermodynamic Stability : The tert-butyl group’s steric bulk may hinder crystallization compared to planar chlorobenzyl derivatives, complicating purification.